Cas no 1805193-57-0 (3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol
• CAS No: 1805193-57-0
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4893543
• Update Time: 2025-05-23

3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-4-1-5(7(10)11)8(12)13-6(4)3-14/h1,7,14H,2-3H2
• InChI Key： CKZKMXWFEZZREC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CBr)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol

Professional Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-57-0)

3-(Bromomethyl)-5-()-6-iodopyridine-2-methanol, with the CAS number 1805193-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of both bromomethyl and difluoromethyl substituents, as well as an iodine atom, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The bromomethyl group in the molecule is a key functional moiety that facilitates nucleophilic substitution reactions, enabling the introduction of additional functional groups or side chains. This property is particularly valuable in medicinal chemistry, where such modifications are often required to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity to biological targets, making it a popular choice in the design of novel therapeutic agents.

The presence of an iodopyridine core in 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol also contributes to its significance in pharmaceutical research. Iodopyridines have been extensively studied for their role as bioisosteres and scaffolds in drug discovery. The iodine atom can serve as a handle for further chemical manipulation through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The structural motifs present in 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol, including the bromomethyl and difluoromethyl groups, align well with the structural requirements of many active pharmaceutical ingredients (APIs) targeting these diseases. For instance, studies have shown that compounds incorporating difluoromethyl groups exhibit improved bioavailability and resistance to metabolic degradation.

The compound's potential applications extend beyond antiviral and anticancer therapies. Researchers have also explored its utility in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromomethyl group provides a convenient entry point for introducing polar or charged substituents that can modulate binding interactions with kinase targets. Additionally, the iodine atom can be leveraged for site-specific labeling or derivatization, enhancing the compound's utility in biochemical assays and drug-target interaction studies.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol) involves multi-step organic transformations that highlight its synthetic complexity. Typically, the synthesis begins with the preparation of a pyridine precursor followed by functionalization at multiple positions using halogenation and alkylation reactions. The introduction of the bromomethyl group often requires careful control of reaction conditions to avoid side products such as polyhalogenated byproducts. Similarly, the incorporation of the difluoromethyl group necessitates specialized reagents and catalysts to ensure high selectivity and yield.

The compound's reactivity also presents challenges during both synthesis and application. For instance, the bromomethyl group is highly reactive and can undergo unwanted side reactions if not properly protected or quenched. This necessitates rigorous optimization of reaction conditions and purification techniques to isolate pure product forms suitable for further derivatization or biological testing.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-6-iodopyridine-2-methanol) represents a valuable building block in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting diseases such as cancer and viral infections. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to play an increasingly significant role in drug discovery and development.